5-[(3,4-Dimethoxyphenyl)methylidene]-1,3-bis(2-methoxyphenyl)-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-bis(2-methoxyphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C27H24N2O7/c1-33-21-11-7-5-9-19(21)28-25(30)18(15-17-13-14-23(35-3)24(16-17)36-4)26(31)29(27(28)32)20-10-6-8-12-22(20)34-2/h5-16H,1-4H3
• InChI Key: HODWERJHNKVSMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C3=CC=CC=C3OC)C4=CC=CC=C4OC)OC
• Molecular Formula: C27H24N2O7
• Molecular Weight: 488.5 g/mol
• CAS No.: 313499-14-8

Description

Compounds with similar structures are often used in the field of medicinal chemistry due to their potential biological activities. They can be synthesized from various precursors and are often evaluated for their antimicrobial efficacy.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like the Thia-Michael addition. The precursor is usually synthesized by the reaction of a specific aldehyde and thiosemicarbazide in the presence of a catalyst.

Molecular Structure Analysis

The structure of these compounds is usually determined by techniques like elemental analysis, FT-IR, 1H-NMR, 13C-NMR, and mass spectral data.

Mechanism of Action

The mechanism of action of similar compounds often involves interactions with bacterial enzymes. They are often docked into the active site of a specific protein to determine their molecular interactions.

Future Directions

The future directions for research on similar compounds could involve further evaluation of their antimicrobial efficacy and antioxidant properties. They could also be evaluated for their potential as pharmacological agents.